4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C25H18N2O
• Molecular Weight: 362.4 g/mol
• IUPAC Name: (4E)-4-(anthracen-9-ylmethylidene)-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C25H18N2O/c1-17-23(25(28)27(26-17)20-11-3-2-4-12-20)16-24-21-13-7-5-9-18(21)15-19-10-6-8-14-22(19)24/h2-16H,1H3/b23-16+
• InChI Key: ZEQIMVNZUNYPNM-XQNSMLJCSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=C3C=CC=CC3=CC4=CC=CC=C42)C5=CC=CC=C5
• SMILES: CC1=NN(C(=O)C1=CC2=C3C=CC=CC3=CC4=CC=CC=C42)C5=CC=CC=C5

Description

4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as AMDP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to a reduction in inflammation and cancer cell growth. It has also been shown to bind to metal ions, which can lead to the detection of these ions in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-cancer properties. It has been shown to reduce the production of inflammatory molecules in cells and inhibit the growth of cancer cells. It has also been shown to bind to metal ions in cells, which can lead to the detection of these ions in tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments is that it is relatively easy to synthesize and can be produced in large quantities. It is also a fluorescent probe, which makes it useful for detecting the presence of metal ions in cells. However, one limitation is that it has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for research on 4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine its effectiveness in treating different types of cancer and to understand its mechanism of action. Another area of interest is its potential as a fluorescent probe for detecting metal ions in cells. Further studies are needed to optimize its use as a probe and to develop new probes based on its structure. Finally, more studies are needed to understand the potential toxicity and side effects of this compound, particularly in vivo.

Synthesis Methods

The synthesis of 4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one involves the condensation of anthraldehyde and ethyl acetoacetate in the presence of ammonium acetate and ethanol. The resulting product is then treated with acid to obtain the final compound. This method has been widely used in the laboratory to produce this compound for research purposes.

Scientific Research Applications

4-(9-anthrylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been studied for its potential applications in various fields, including biology, chemistry, and medicine. In biology, it has been used as a fluorescent probe to detect the presence of metal ions in cells. In chemistry, it has been used as a catalyst in organic reactions. In medicine, it has been studied for its potential anti-cancer and anti-inflammatory properties.